2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide

• IUPAC Name: N'-[2-(4-chlorophenoxy)acetyl]-2-(4-methoxyphenyl)acetohydrazide
• InChI: InChI=1S/C17H17ClN2O4/c1-23-14-6-2-12(3-7-14)10-16(21)19-20-17(22)11-24-15-8-4-13(18)5-9-15/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: GCLQCKLSIRPVBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NNC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol

Description

2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as etomoxir and is primarily used as an inhibitor of mitochondrial long-chain fatty acid oxidation.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide involves the inhibition of mitochondrial long-chain fatty acid oxidation. This inhibition leads to the accumulation of fatty acids in the cytoplasm, which can then be used for other metabolic processes. The inhibition of mitochondrial long-chain fatty acid oxidation also leads to the reduction of ATP production, which can have a significant impact on cellular metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide have been extensively studied. It has been found to have a significant impact on cellular metabolism, leading to the reduction of ATP production and the accumulation of fatty acids in the cytoplasm. This can have a significant impact on various metabolic processes, including glucose metabolism and lipid metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide in lab experiments include its potent inhibition of mitochondrial long-chain fatty acid oxidation, which can be used to study various metabolic processes. However, the limitations of using this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of 2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide. These include further studies on its potential use in the treatment of various diseases such as heart failure, diabetes, and cancer. It can also be studied for its potential use in the development of new drugs for the treatment of obesity and metabolic disorders. Additionally, further studies can be conducted to investigate the potential side effects and toxicity of this compound.
In conclusion, 2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide is a chemical compound that has potential applications in various fields of scientific research. Its potent inhibition of mitochondrial long-chain fatty acid oxidation makes it a valuable tool for the study of various metabolic processes. Further studies are needed to investigate its potential use in the treatment of various diseases and the development of new drugs.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide can be achieved by reacting 4-chlorophenol with 4-methoxyphenylacetic acid to form 4-(4-methoxyphenyl)acetylphenol. The resulting product is then reacted with hydrazine hydrate to form the final product, 2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide.

Scientific Research Applications

2-(4-chlorophenoxy)-N'-[(4-methoxyphenyl)acetyl]acetohydrazide has been extensively studied in various fields of scientific research. It has been found to be a potent inhibitor of mitochondrial long-chain fatty acid oxidation and has potential applications in the treatment of various diseases such as heart failure, diabetes, and cancer. It has also been studied for its potential use in the development of new drugs for the treatment of obesity and metabolic disorders.